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Compound of Interest

Compound Name: SR10221

Cat. No.: B12363540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
SR10221 is a potent and selective non-covalent inverse agonist of Peroxisome Proliferator-

Activated Receptor Gamma (PPARγ).[1] In contrast to agonists that activate PPARγ, SR10221
binds to the receptor and promotes the recruitment of corepressor proteins, leading to the

transcriptional repression of PPARγ target genes.[1][2] This unique mechanism of action makes

SR10221 a valuable tool for investigating the biological roles of PPARγ in various physiological

and pathological processes, including cancer, metabolism, and inflammation. These application

notes provide detailed protocols for the proper dissolution and use of SR10221 in a variety of in

vitro assays.

Chemical Properties and Solubility
Proper dissolution of SR10221 is critical for obtaining accurate and reproducible results in in

vitro studies. Due to its hydrophobic nature, SR10221 has low aqueous solubility and requires

an organic solvent for the preparation of stock solutions.
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Property Value Reference

Molecular Formula C₃₃H₃₇ClN₂O₄ --INVALID-LINK--

Molecular Weight 561.11 g/mol --INVALID-LINK--

Appearance Solid powder --INVALID-LINK--

Solubility
DMSO: 125 mg/mL (222.77

mM) with sonication
--INVALID-LINK--

Storage (Powder)
-20°C for 3 years, 4°C for 2

years
--INVALID-LINK--

Storage (In Solvent)
-80°C for 6 months, -20°C for 1

month
--INVALID-LINK--

Experimental Protocols
Preparation of a Sterile 10 mM Stock Solution of
SR10221 in DMSO
This protocol describes the preparation of a 10 mM stock solution of SR10221, which can be

further diluted to working concentrations for various in vitro assays.

Materials:

SR10221 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Sterile, DMSO-compatible syringe filters (0.22 µm)
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Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing SR10221: Carefully weigh the desired amount of SR10221 powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 5.61 mg of SR10221 (Molecular

Weight = 561.11 g/mol ).

Dissolution: Add the appropriate volume of sterile DMSO to the SR10221 powder. For the

example above, add 1 mL of DMSO.

Mixing: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, sonication can be used to aid the process.

Sterile Filtration (Optional but Recommended): For cell-based assays, it is advisable to

sterile-filter the stock solution. Use a sterile, DMSO-compatible syringe filter (0.22 µm) to

filter the solution into a new sterile tube. This step helps to remove any potential microbial

contaminants.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months or at -20°C for up

to 1 month.

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the serial dilution of the 10 mM DMSO stock solution to prepare working

concentrations for treating cells in culture. It is crucial to maintain the final DMSO concentration

in the cell culture medium at a non-toxic level, typically below 0.5%.

Materials:

10 mM SR10221 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or 96-well plates for dilution
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Procedure:

Plan Dilution Series: Determine the final concentrations of SR10221 required for your

experiment (e.g., for a dose-response curve).

Intermediate Dilutions: It is recommended to perform serial dilutions to achieve the final

working concentrations. This helps to ensure accuracy and minimize pipetting errors.

Final Dilution in Culture Medium: Prepare the final working solutions by diluting the

intermediate stock or the main stock solution directly into the cell culture medium.

Example: To prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution. Add 1 µL of the 10 mM stock to 999 µL of cell culture medium. The final

DMSO concentration will be 0.1%.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the compound. This is essential to account for any effects

of the solvent on the cells.

Treatment of Cells: Add the prepared working solutions (and vehicle control) to your cells.

Ensure gentle mixing.
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Caption: SR10221 binds to PPARγ, promoting corepressor recruitment and repressing gene

transcription.
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Caption: Experimental workflow for using SR10221 in in vitro cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biochemical and structural basis for the pharmacological inhibition of nuclear hormone
receptor PPARγ by inverse agonists - PMC [pmc.ncbi.nlm.nih.gov]

2. Discovery and Structure-Based Design of Potent Covalent PPARγ Inverse-Agonists BAY-
4931 and BAY-0069 - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for SR10221 in In Vitro
Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12363540#how-to-dissolve-sr10221-for-in-vitro-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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